Cas no 2381-14-8 ( )
structure
Product Name:
CAS No:2381-14-8
MF:C23H15N
MW:305.371905565262
CID:912776
PubChem ID:3527167
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-benzo[a]anthracen-12-ylpyridine
- 12-(2-Pyridyl)-benz< a> anthracen
- 2-BENZ[A]ANTHRACEN-12-YLPYRIDINE
- 2-benzo[a]anthracen-12-yl-pyridine
- AC1MS1G4
- NSC99507
- 2381-14-8
- NSC-99507
- DTXSID90393337
-
-
- Inchi: 1S/C23H15N/c1-3-9-19-16(7-1)12-13-18-15-17-8-2-4-10-20(17)23(22(18)19)21-11-5-6-14-24-21/h1-15H
- InChI Key: DIEOMXMIVKMCJT-UHFFFAOYSA-N
- SMILES: N1C=CC=CC=1C1C2C=CC=CC=2C=C2C=CC3C=CC=CC=3C=12
Computed Properties
- Exact Mass: 307.13621
- Monoisotopic Mass: 305.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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